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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzaldehyde

Cat. No.: B1583642

This in-depth technical guide provides a comprehensive analysis of the spectroscopic data for
2-Methoxy-5-nitrobenzaldehyde, a key intermediate in the synthesis of various
pharmaceuticals and fine chemicals. Designed for researchers, scientists, and drug
development professionals, this document offers a detailed exploration of the Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. Our
focus is on not only presenting the data but also elucidating the underlying principles and
experimental considerations, thereby providing a practical and scientifically rigorous resource.

Introduction to 2-Methoxy-5-nitrobenzaldehyde

2-Methoxy-5-nitrobenzaldehyde, with the molecular formula CsH7NOa4 and a molecular
weight of 181.15 g/mol , is a substituted aromatic aldehyde.[1] Its structure, characterized by
the presence of a methoxy, a nitro, and an aldehyde group on the benzene ring, gives rise to a
unique spectroscopic fingerprint. Accurate interpretation of its NMR, IR, and MS spectra is
paramount for confirming its identity, assessing its purity, and understanding its chemical
behavior in various synthetic transformations. This guide will delve into the experimental data
and provide insights into the structural information that can be gleaned from each
spectroscopic technique.

Below is a diagram illustrating the molecular structure of 2-Methoxy-5-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1583642?utm_src=pdf-body-img
https://www.benchchem.com/product/b1583642?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-nitrobenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-nitrobenzaldehyde
https://www.benchchem.com/product/b1583642#spectroscopic-data-for-2-methoxy-5-nitrobenzaldehyde-nmr-ir-mass
https://www.benchchem.com/product/b1583642#spectroscopic-data-for-2-methoxy-5-nitrobenzaldehyde-nmr-ir-mass
https://www.benchchem.com/product/b1583642#spectroscopic-data-for-2-methoxy-5-nitrobenzaldehyde-nmr-ir-mass
https://www.benchchem.com/product/b1583642#spectroscopic-data-for-2-methoxy-5-nitrobenzaldehyde-nmr-ir-mass
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583642?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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